1-benzylpyrrolidin-3-yl methanesulfonate
Overview
Description
1-Benzylpyrrolidin-3-yl methanesulfonate is a chemical compound with the molecular formula C12H17NO3S . It has a molecular weight of 255.33 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H17NO3S/c1-17(14,15)16-12-7-8-13(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the sources I found. It is known that its molecular weight is 255.34 .Scientific Research Applications
Water-Soluble Aminoxyls
1-Benzylpyrrolidin-3-yl methanesulfonate is related to aminoxyls, which are compounds that are totally soluble in water but partially associated in other solvents. This characteristic makes them significant in the study of chemical interactions and solubility (Marx & Rassat, 2002).
Catalyst in Organic Synthesis
Methanesulfonic acid, a related compound, is used as a catalyst in various chemical reactions, including the electrophilic addition of olefins to benzene, highlighting its utility in organic synthesis and environmental friendliness due to its biodegradable nature (Luong et al., 2004).
Tetrahydropyranylation of Alcohols
Ferrous methanesulfonate, another related compound, is used to catalyze the tetrahydropyranylation of alcohols under solvent-free conditions. This demonstrates its efficiency and the potential for recycling without significant loss in catalytic activity (Wang et al., 2011).
Synthesis of Benzothiazoles
Methanesulfonic acid/SiO2 has been utilized as an effective combination for synthesizing 2-substituted aromatic and aliphatic benzothiazoles from carboxylic acids, suggesting its role in facilitating complex chemical syntheses (Sharghi & Asemani, 2009).
Properties
IUPAC Name |
(1-benzylpyrrolidin-3-yl) methanesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3S/c1-17(14,15)16-12-7-8-13(10-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZIDTDIDEPGKHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC1CCN(C1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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